Cas no 1211520-71-6 (2,5-Dibromo-4-methoxypyridine)

• Product Name: 2,5-Dibromo-4-methoxypyridine
• CAS No: 1211520-71-6
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD18255776
• CID: 2176161
• PubChem ID: 74891127
• Update Time: 2025-06-11

2,5-Dibromo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-methoxypyridine
• DJDWOEGZGVBCMN-UHFFFAOYSA-N
• FCH1365298
• AK478628
• AX8331175
• Y3818
• MFCD18255776
• 1211520-71-6
• SCHEMBL15933053
• AKOS022983453
• AB92983
• DS-18898

• MDL： MFCD18255776
• Inchi： 1S/C6H5Br2NO/c1-10-5-2-6(8)9-3-4(5)7/h2-3H,1H3
• InChI Key： DJDWOEGZGVBCMN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1OC)Br

Computed Properties

• Exact Mass: 266.87174g/mol
• Monoisotopic Mass: 264.87379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.5

Additional information on 2,5-Dibromo-4-methoxypyridine

Introduction to 2,5-Dibromo-4-methoxypyridine (CAS No. 1211520-71-6)

2,5-Dibromo-4-methoxypyridine (CAS No. 1211520-71-6) is a versatile organic compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, which include two bromine atoms and a methoxy group attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The pyridine ring, a six-membered aromatic heterocycle, is a fundamental building block in organic chemistry. The presence of bromine atoms and a methoxy group on the pyridine ring imparts specific reactivity and stability to 2,5-Dibromo-4-methoxypyridine. These properties make it an attractive starting material for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of 2,5-Dibromo-4-methoxypyridine as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine atoms provide sites for further functionalization, allowing researchers to tailor the compound's biological activity through various synthetic transformations.

In the realm of drug discovery, 2,5-Dibromo-4-methoxypyridine has been explored as a lead compound for the development of novel therapeutic agents. Its ability to undergo selective substitution reactions makes it a valuable precursor for the synthesis of targeted drugs. Additionally, the methoxy group enhances the solubility and bioavailability of the final products, which are crucial factors in drug design.

Beyond its pharmaceutical applications, 2,5-Dibromo-4-methoxypyridine has also found use in materials science. Researchers have utilized this compound as a building block for the synthesis of functional polymers and materials with unique optical and electronic properties. The versatility of this compound in different scientific fields underscores its importance as a key intermediate in modern chemical research.

The synthesis of 2,5-Dibromo-4-methoxypyridine typically involves multistep processes that require precise control over reaction conditions. Common synthetic routes include bromination reactions followed by methylation steps. Advances in catalytic methods have significantly improved the efficiency and yield of these processes, making large-scale production more feasible.

In conclusion, 2,5-Dibromo-4-methoxypyridine (CAS No. 1211520-71-6) is a multifaceted compound with broad applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it an essential intermediate for the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its role in advancing scientific knowledge and innovation.